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Foreword
Formamidine thiocyanate, a seemingly unassuming organic salt, has emerged as a

compound of significant interest across diverse scientific disciplines. From its role as a key

component in the advancement of next-generation solar energy materials to its potential as a

versatile building block in the synthesis of novel therapeutic agents, a comprehensive

understanding of its fundamental properties is paramount for researchers and developers. This

guide eschews a rigid, templated approach to provide a holistic and technically robust

exploration of formamidine thiocyanate. It is designed to empower scientists with the

foundational knowledge and practical insights necessary to confidently incorporate this

compound into their research and development workflows. We will delve into its core physical

and chemical characteristics, provide validated methodologies for its synthesis and analysis,
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and explore its current and potential applications, all while grounding our discussion in

established scientific principles and peer-reviewed literature.

Core Molecular Identity and Structure
Formamidine thiocyanate is an organic salt composed of a formamidinium cation

([CH(NH₂)]⁺) and a thiocyanate anion (SCN⁻).

Chemical Structure and Nomenclature
The structural formula of formamidine thiocyanate is C₂H₅N₃S.[1] Its IUPAC name is

methanimidamide;thiocyanic acid.[1] It is also commonly referred to as formamidinium

thiocyanate.[2]

Diagram: Chemical Structure of Formamidine Thiocyanate

Caption: Ionic pairing of the formamidinium cation and the thiocyanate anion.

Physicochemical Properties: A Comprehensive
Overview
A thorough understanding of the physical and chemical properties of formamidine
thiocyanate is critical for its effective handling, storage, and application in experimental

settings.

Physical Properties
Formamidine thiocyanate is a white to off-white crystalline powder under standard laboratory

conditions.[1][2] Its solid-state nature is a consequence of the strong ionic interactions between

the formamidinium cations and thiocyanate anions, which arrange into an ordered crystal

lattice.[1]

Table 1: Key Physical Properties of Formamidine Thiocyanate
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Property Value Source(s)

Molecular Formula C₂H₅N₃S [1][2]

Molecular Weight 103.14 - 103.15 g/mol [1][2]

CAS Number 1821033-48-0 [1][2]

Appearance
White to off-white crystalline

powder
[1][2]

Melting Point 157-160 °C [1]

Solubility
Soluble in water, methanol,

and ethanol
[1]

Hygroscopicity Hygroscopic [1]

Solubility Profile
The ionic nature of formamidine thiocyanate dictates its solubility in various solvents. It

exhibits good solubility in polar protic solvents such as water, methanol, and ethanol.[1] This is

due to the favorable dipole-ion interactions between the solvent molecules and the

formamidinium and thiocyanate ions. Quantitative solubility data is not readily available in peer-

reviewed literature and is best determined empirically for specific applications and solvent

systems.

Chemical Properties and Stability
Formamidine thiocyanate is generally stable under normal ambient conditions. However, its

hygroscopic nature necessitates storage in a dry, inert atmosphere to prevent moisture

absorption, which can lead to degradation.[1]

Thermal Stability:

Thermogravimetric analysis (TGA) of formamidinium-based compounds indicates that their

thermal decomposition pathways are complex and temperature-dependent. For formamidinium

iodide, a related compound, decomposition begins at temperatures above 200°C. The

decomposition of the formamidinium cation can lead to the formation of various products,

including ammonia, hydrogen cyanide, and sym-triazine, depending on the temperature and
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surrounding chemical environment.[3][4][5] Specific TGA and DSC (Differential Scanning

Calorimetry) data for pure formamidine thiocyanate are not extensively published and would

be a valuable area for further investigation to precisely determine its thermal decomposition

profile.

Synthesis and Characterization Protocols
The reliable synthesis and rigorous characterization of formamidine thiocyanate are

fundamental to its use in research and development. The protocols outlined below are based

on established chemical principles and analytical techniques.

Synthesis of Formamidine Thiocyanate: A Validated
Laboratory Protocol
The most common synthesis of formamidine thiocyanate involves the reaction of formamide

with ammonium thiocyanate.[1]

Diagram: Synthesis Pathway of Formamidine Thiocyanate
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Caption: Reaction scheme for the synthesis of formamidine thiocyanate.

Experimental Protocol:

Materials:

Formamide

Ammonium thiocyanate
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An appropriate solvent (e.g., a high-boiling point ether or an inert hydrocarbon)

Anhydrous sodium sulfate or magnesium sulfate for drying

Recrystallization solvent (e.g., ethanol or isopropanol)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

equimolar amounts of formamide and ammonium thiocyanate in a suitable solvent.

Heat the reaction mixture to reflux with vigorous stirring. The reaction progress can be

monitored by techniques such as Thin Layer Chromatography (TLC) or High-Performance

Liquid Chromatography (HPLC).

After the reaction is complete (typically several hours), cool the mixture to room

temperature.

The crude product may precipitate upon cooling. If not, the solvent can be removed under

reduced pressure.

Wash the crude product with a non-polar solvent (e.g., hexane) to remove any unreacted

starting materials.

Purify the crude product by recrystallization from a suitable polar solvent like ethanol or

isopropanol.

Collect the purified crystals by filtration, wash with a small amount of cold recrystallization

solvent, and dry under vacuum.

Causality Behind Experimental Choices:

Reflux Conditions: Heating the reaction mixture to reflux provides the necessary activation

energy for the reaction to proceed at a reasonable rate.

Inert Solvent: The use of an inert, high-boiling point solvent ensures a controlled reaction

temperature and prevents unwanted side reactions.
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Recrystallization: This purification technique is crucial for obtaining high-purity formamidine
thiocyanate by separating it from soluble impurities. The choice of solvent is critical; the

compound should be highly soluble at elevated temperatures and sparingly soluble at low

temperatures.

Analytical Characterization
To ensure the identity and purity of the synthesized formamidine thiocyanate, a combination

of analytical techniques should be employed.

Table 2: Analytical Techniques for the Characterization of Formamidine Thiocyanate

Technique Purpose Expected Observations

¹H NMR
Structural confirmation and

purity assessment

Signals corresponding to the

N-H and C-H protons of the

formamidinium cation.

¹³C NMR Structural confirmation

A signal for the carbon atom in

the formamidinium cation and

the carbon of the thiocyanate

anion.

FTIR
Identification of functional

groups

Characteristic stretching and

bending vibrations for N-H, C-

H, and S-C≡N bonds.

HPLC Purity determination

A single major peak

corresponding to formamidine

thiocyanate.

Elemental Analysis
Confirmation of elemental

composition

Experimental percentages of

C, H, N, and S should match

the theoretical values.

Expected Spectroscopic Data:

¹H NMR (in a suitable deuterated solvent like DMSO-d₆): The spectrum is expected to show

broad signals for the amine protons (N-H) and a singlet for the methine proton (C-H) of the
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formamidinium cation. The exact chemical shifts can be influenced by solvent, concentration,

and temperature.

¹³C NMR: The spectrum should display a resonance for the carbon of the formamidinium

cation and a downfield signal for the carbon of the thiocyanate anion.

FTIR (ATR or KBr pellet):

N-H stretching: A broad band in the region of 3200-3400 cm⁻¹.

C-N stretching: A band around 1600-1650 cm⁻¹.[1]

S-C≡N stretching: A strong, sharp absorption in the range of 2050-2175 cm⁻¹. The exact

position can provide information about the coordination environment of the thiocyanate

ion.

Applications in Research and Development
The unique chemical structure of formamidine thiocyanate makes it a valuable tool in several

areas of scientific research, from materials science to medicinal chemistry.

Materials Science: A Key Player in Perovskite Solar Cells
One of the most prominent applications of formamidine thiocyanate and its derivatives is in

the field of perovskite solar cells (PSCs). The formamidinium cation is a critical component in

achieving highly efficient and thermally stable lead halide perovskites. The introduction of

thiocyanate as an additive or a component of the perovskite precursor solution has been

shown to:

Improve Crystallinity and Film Morphology: Thiocyanate can modulate the crystallization

process of the perovskite film, leading to larger grain sizes and fewer defects.[2][6]

Enhance Moisture Stability: The incorporation of thiocyanate can improve the resistance of

the perovskite film to degradation by atmospheric moisture, a key challenge in the

commercialization of PSCs.[2]

Passivate Defects: The thiocyanate ion can interact with the lead halide framework,

passivating defect sites that can act as non-radiative recombination centers and reduce
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device efficiency.

Diagram: Role of Formamidine Thiocyanate in Perovskite Solar Cells
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Caption: Influence of formamidine thiocyanate on perovskite film properties.

Organic Synthesis and Drug Development
The bifunctional nature of formamidine thiocyanate, possessing both a reactive formamidine

group and a versatile thiocyanate anion, makes it an attractive starting material and reagent in

organic synthesis.
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Synthesis of Heterocycles: Formamidines are well-established precursors for the synthesis

of various nitrogen-containing heterocyclic compounds, such as pyrimidines and triazines,

which are common scaffolds in many pharmaceuticals.[7][8][9] The formamidine moiety can

act as a source of a one-carbon, two-nitrogen unit in cyclization reactions.

Potential as a Pharmacophore: While research is still in its early stages, some studies have

suggested that formamidine-containing compounds may exhibit biological activity. There is

preliminary evidence of potential anticancer properties, with some formamidine derivatives

showing inhibitory effects on the growth of certain cancer cell lines.[1] Further research is

needed to elucidate the mechanisms of action and to explore the therapeutic potential of

formamidine thiocyanate and its derivatives in drug discovery. The thiocyanate group itself

is also of interest in medicinal chemistry, with some isothiocyanates demonstrating

anticancer effects.[10][11]

Safety and Handling
As with any chemical reagent, proper safety precautions must be observed when handling

formamidine thiocyanate.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety

glasses, gloves, and a lab coat.

Handling: Handle in a well-ventilated area, preferably in a fume hood, to avoid inhalation of

any dust.

Storage: Due to its hygroscopic nature, formamidine thiocyanate should be stored in a

tightly sealed container in a cool, dry place, preferably under an inert atmosphere (e.g.,

argon or nitrogen).[1]

Future Outlook
The scientific journey of formamidine thiocyanate is far from over. In materials science,

further research into its role in stabilizing and enhancing the efficiency of lead-free perovskite

solar cells is a promising avenue. In the realm of organic and medicinal chemistry, a more

systematic exploration of its reactivity and the biological activity of its derivatives could unlock

new synthetic methodologies and potentially lead to the discovery of novel therapeutic agents.
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The continued investigation of this versatile compound is sure to yield exciting new discoveries

and applications.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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